Cas no 28077-35-2 (Ethanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(1-naphthalenyl)-)

• Product Name: Ethanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(1-naphthalenyl)-
• CAS No: 28077-35-2
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 286896
• PubChem ID: 867868
• Update Time: 2025-04-19

Ethanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(1-naphthalenyl)-
• 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(naphth-1-yl)ethanone
• 1-(a-Naphthaleneacetyl)-3,5-dimethylpyrazole
• 1H-Pyrazole,3,5-dimethyl-1-(1-naphthalenylacetyl)- (9CI)
• Pyrazole,3,5-dimethyl-1-(1-naphthylacetyl)- (7CI,8CI)
• TH 656
• 28077-35-2
• SR-01000465496
• SR-01000465496-1
• DTXSID601188601
• 1-(3,5-dimethylpyrazol-1-yl)-2-naphthalen-1-ylethanone
• AKOS003422013
• AB00092987-01
• 3,5-dimethyl-1-(1-naphthylacetyl)-1H-pyrazole
• 1-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-(1-naphthalenyl)ethanone

• Inchi： 1S/C17H16N2O/c1-12-10-13(2)19(18-12)17(20)11-15-8-5-7-14-6-3-4-9-16(14)15/h3-10H,11H2,1-2H3
• InChI Key： VFRITOOEVYPSNM-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC=CC2C=CC=CC1=2)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 264.12638
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89